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Compound of Interest

Compound Name: Allopregnane-3beta,20alpha-diol

Cat. No.: B045233

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allopregnane-3[3,20a-diol is a metabolite of allopregnanolone, a potent neurosteroid known for
its modulation of the y-aminobutyric acid type A (GABA-A) receptor. Accurate quantification of
Allopregnane-3[3,20a-diol in plasma is crucial for understanding its physiological and
pathological roles, as well as for the development of therapeutics targeting neurosteroid
pathways. This document provides detailed application notes and protocols for the
measurement of Allopregnane-3[3,20a-diol in plasma samples using advanced mass
spectrometry techniques.

Metabolic Pathway of Allopregnanolone

Allopregnanolone is synthesized from progesterone and is subsequently metabolized to
Allopregnane-3[3,20a-diol. This metabolic conversion is a critical step in the neurosteroid
pathway.
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200-hydroxysteroid
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So-reductase 5a-Dihydroprogesterone dehydrogenase (3a-HSD, Allopregnanolone (AKR1C: .
Progesterone (50-DHP) (30,50-THP) Allopregnane-3,20a-diol

Plasma Sample Collection
(e.g., 0.3-0.5mL)

(Deuterium-labeled analog)

(Addition of Internal Standard)

Method 1 Method 2

Solid-Phase Extraction (SPE) Liquid-Liquid Extraction (LLE)
(e.g., C18 cartridge) (e.g., ethyl acetate)

(Evaporation to Dryness)

(Reconstitution)

Analysis by GC-MS or LC-MS/MS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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